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Compound of Interest

Compound Name: Lenaldekar

Cat. No.: B15581548 Get Quote

This document provides crucial guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of Lenaldekar. Adherence to these

procedures is vital for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Lenaldekar to
prevent exposure.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use and

change them frequently,

especially after direct contact.

Body Protection Laboratory Coat

A standard lab coat is required.

For procedures with a higher

risk of splashes, a chemically

resistant apron over the lab

coat is advised.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of dust or aerosols.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Lenaldekar is essential to maintain a safe working

environment.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is operational before starting any work.

Designate a specific area within the fume hood for handling Lenaldekar to contain any

potential spills.

Verify that an eyewash station and safety shower are accessible and in good working order.

2. Weighing and Solution Preparation:
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Handle solid Lenaldekar within the chemical fume hood to prevent the generation of

airborne dust.

Use anti-static weighing paper or a contained weighing system to minimize dispersal of the

powder.

When preparing solutions, slowly add the solid to the solvent to avoid splashing. Lenaldekar
is soluble in DMSO.[1]

3. Experimental Use:

Keep all containers of Lenaldekar, whether solid or in solution, clearly labeled and sealed

when not in use.

Conduct all procedures involving Lenaldekar within the chemical fume hood.

4. Post-Experiment and Decontamination:

Decontaminate all surfaces and equipment that have come into contact with Lenaldekar
using an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

Dispose of all contaminated disposable materials as chemical waste.

Disposal Plan
Proper disposal of Lenaldekar and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect all solid Lenaldekar waste, including empty vials and contaminated

consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect all solutions containing Lenaldekar in a separate, labeled hazardous

waste container. Do not mix with other solvent waste streams unless compatible.
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Sharps Waste: Needles, syringes, or other sharps contaminated with Lenaldekar must be

disposed of in a designated sharps container for chemical waste.[2]

2. Container Management:

Ensure all waste containers are properly sealed and stored in a designated secondary

containment area to prevent spills.

Label all waste containers with "Hazardous Waste," the chemical name ("Lenaldekar"), and

the primary hazard.

3. Final Disposal:

Arrange for the disposal of all Lenaldekar waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Lenaldekar down the drain or in the regular trash.[3]

Quantitative Safety Data
Parameter Value Source

CAS Number 418800-15-4 Merck, Sigma-Aldrich[1][4]

Molecular Weight 286.33 g/mol Sigma-Aldrich[1]

Solubility in DMSO 100 mg/mL Sigma-Aldrich[1]

Storage Temperature 2-8°C Sigma-Aldrich[1]
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Caption: Workflow for the safe handling of Lenaldekar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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